1-Chloro-2-methylpropyl acetate

• Molecular Formula: C6H11ClO2
• Molecular Weight: 150.60 g/mol
• IUPAC Name: (1-chloro-2-methylpropyl) acetate
• InChI: InChI=1S/C6H11ClO2/c1-4(2)6(7)9-5(3)8/h4,6H,1-3H3
• InChI Key: GRGNZYAYCNHDAH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(OC(=O)C)Cl

Description

These compounds are typically used as intermediates in organic synthesis, pharmaceuticals, or specialty chemicals. For example, 1-Chloro-2-methylpropyl chloroformate is a reactive chloroformate ester with applications in peptide synthesis and polymer chemistry due to its ability to act as an acylating agent .

The absence of direct data on 1-Chloro-2-methylpropyl acetate suggests it may be a less common or hypothetical compound.

Comparison with Similar Compounds

Structural and Physical Properties

The table below compares key properties of 1-Chloro-2-methylpropyl chloroformate and analogous esters:

Compound	Molecular Formula	Molecular Weight (g/mol)	Density (g/mL)	Flash Point (°C)	Key Functional Groups
1-Chloro-2-methylpropyl chloroformate	C₅H₈Cl₂O₂	171.02	1.17	53	Chloroformate, chloro, methyl
3-Chloro-2-hydroxypropyl acetate	C₅H₉ClO₃	152.58	N/A	N/A	Hydroxyl, chloro, acetate
2-Methoxy-1-methylethyl acetate	C₆H₁₂O₃	132.16	N/A	40 (est.)	Methoxy, acetate, methyl
Vinyl acetate	C₄H₆O₂	86.09	0.934	-8	Vinyl ester, unsaturated bond

Key Observations :

• Reactivity : Chloroformates (e.g., 1-Chloro-2-methylpropyl chloroformate) are highly reactive due to the electrophilic carbonyl chloride group, making them useful for acylations. In contrast, hydroxyl-containing esters (e.g., 3-Chloro-2-hydroxypropyl acetate) exhibit polar interactions and hydrogen bonding .
• Volatility : Methoxypropyl acetates and vinyl acetate have lower molecular weights and higher volatility, as indicated by their lower flash points .
• Stability: Chlorinated esters like 1-Chloro-2-methylpropyl chloroformate require cold storage (0–6°C) to prevent decomposition, whereas non-halogenated esters (e.g., vinyl acetate) are more stable under ambient conditions .